4-[[[1-[4-(difluoromethoxy)phenyl]piperidin-4-yl]amino]methyl]-N-ethylbenzamide

• IUPAC Name: 4-[[[1-[4-(difluoromethoxy)phenyl]piperidin-4-yl]amino]methyl]-N-ethylbenzamide
• InChI: InChI=1S/C22H27F2N3O2/c1-2-25-21(28)17-5-3-16(4-6-17)15-26-18-11-13-27(14-12-18)19-7-9-20(10-8-19)29-22(23)24/h3-10,18,22,26H,2,11-15H2,1H3,(H,25,28)
• InChI Key: XVDXMBUYEOIQKJ-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1=CC=C(C=C1)CNC2CCN(CC2)C3=CC=C(C=C3)OC(F)F
• Molecular Formula: C22H27F2N3O2
• Molecular Weight: 403.5 g/mol

Description

4-[[[1-[4-(difluoromethoxy)phenyl]piperidin-4-yl]amino]methyl]-N-ethylbenzamide, also known as DREADD, is a synthetic protein that is used in scientific research to study the nervous system. DREADD stands for Designer Receptors Exclusively Activated by Designer Drugs. This protein is a modified form of a G protein-coupled receptor that can be activated by a specific drug, allowing researchers to control the activity of neurons in the brain.

Mechanism of Action

4-[[[1-[4-(difluoromethoxy)phenyl]piperidin-4-yl]amino]methyl]-N-ethylbenzamide works by binding to a specific drug, which activates the modified receptor. This activation leads to the activation of specific signaling pathways in the neuron, leading to changes in behavior and physiology. The specific signaling pathways activated by 4-[[[1-[4-(difluoromethoxy)phenyl]piperidin-4-yl]amino]methyl]-N-ethylbenzamide depend on the specific modification made to the receptor.
Biochemical and Physiological Effects
4-[[[1-[4-(difluoromethoxy)phenyl]piperidin-4-yl]amino]methyl]-N-ethylbenzamide has been shown to have a wide range of biochemical and physiological effects on the nervous system. It has been used to study the effects of specific neural pathways on behavior and physiology, including addiction, depression, and anxiety. 4-[[[1-[4-(difluoromethoxy)phenyl]piperidin-4-yl]amino]methyl]-N-ethylbenzamide has also been used to study the effects of drugs on the nervous system, allowing researchers to better understand the mechanisms of drug addiction and abuse.

Advantages and Limitations for Lab Experiments

4-[[[1-[4-(difluoromethoxy)phenyl]piperidin-4-yl]amino]methyl]-N-ethylbenzamide has several advantages for lab experiments. It allows researchers to control the activity of neurons in the brain, allowing them to study the effects of specific neural pathways on behavior and physiology. 4-[[[1-[4-(difluoromethoxy)phenyl]piperidin-4-yl]amino]methyl]-N-ethylbenzamide is also highly specific, meaning that it only activates the modified receptor and not other receptors in the brain. However, 4-[[[1-[4-(difluoromethoxy)phenyl]piperidin-4-yl]amino]methyl]-N-ethylbenzamide also has some limitations. It requires genetic engineering techniques to create the modified receptor, which can be time-consuming and expensive. Additionally, 4-[[[1-[4-(difluoromethoxy)phenyl]piperidin-4-yl]amino]methyl]-N-ethylbenzamide is only effective in cells that express the modified receptor, limiting its use in certain types of experiments.

Future Directions

There are several future directions for the use of 4-[[[1-[4-(difluoromethoxy)phenyl]piperidin-4-yl]amino]methyl]-N-ethylbenzamide in scientific research. One area of research is the development of new 4-[[[1-[4-(difluoromethoxy)phenyl]piperidin-4-yl]amino]methyl]-N-ethylbenzamide variants that can be activated by different drugs, allowing researchers to study the effects of multiple neural pathways on behavior and physiology. Another area of research is the use of 4-[[[1-[4-(difluoromethoxy)phenyl]piperidin-4-yl]amino]methyl]-N-ethylbenzamide in the treatment of neurological disorders, such as addiction and depression. Finally, 4-[[[1-[4-(difluoromethoxy)phenyl]piperidin-4-yl]amino]methyl]-N-ethylbenzamide could be used to study the effects of environmental factors on the nervous system, allowing researchers to better understand the impact of factors such as stress and diet on behavior and physiology.
Conclusion
4-[[[1-[4-(difluoromethoxy)phenyl]piperidin-4-yl]amino]methyl]-N-ethylbenzamide is a synthetic protein that is used in scientific research to study the nervous system. It allows researchers to control the activity of neurons in the brain, allowing them to study the effects of specific neural pathways on behavior and physiology. 4-[[[1-[4-(difluoromethoxy)phenyl]piperidin-4-yl]amino]methyl]-N-ethylbenzamide has several advantages for lab experiments, including its specificity and ability to control the activity of neurons. However, it also has some limitations, including the need for genetic engineering techniques to create the modified receptor. Despite these limitations, 4-[[[1-[4-(difluoromethoxy)phenyl]piperidin-4-yl]amino]methyl]-N-ethylbenzamide has the potential to revolutionize our understanding of the nervous system and its functions.

Synthesis Methods

The synthesis of 4-[[[1-[4-(difluoromethoxy)phenyl]piperidin-4-yl]amino]methyl]-N-ethylbenzamide involves the modification of a G protein-coupled receptor to create a new receptor that can be activated by a specific drug. The modification is done through genetic engineering techniques, where specific amino acids are replaced with new ones to create the desired receptor. The modified receptor is then expressed in cells, allowing researchers to study its function.

Scientific Research Applications

4-[[[1-[4-(difluoromethoxy)phenyl]piperidin-4-yl]amino]methyl]-N-ethylbenzamide is used in scientific research to study the nervous system and its functions. It allows researchers to control the activity of neurons in the brain, allowing them to study the effects of specific neural pathways on behavior and physiology. 4-[[[1-[4-(difluoromethoxy)phenyl]piperidin-4-yl]amino]methyl]-N-ethylbenzamide has been used to study a wide range of neurological disorders, including addiction, depression, and anxiety.